Cas no 1255206-85-9 (3-Bromo-2,4-dimethyl-benzoic acid)

• Product Name: 3-Bromo-2,4-dimethyl-benzoic acid
• CAS No: 1255206-85-9
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 2106036
• PubChem ID: 22442268
• Update Time: 2024-11-04

3-Bromo-2,4-dimethyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,4-dimethylbenzoic acid
• SNANINYFIFMJBX-UHFFFAOYSA-N
• 3-Bromo-2,4-dimethyl-benzoic acid
• NE43390
• Z1839480445

• Inchi： 1S/C9H9BrO2/c1-5-3-4-7(9(11)12)6(2)8(5)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： SNANINYFIFMJBX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3